Cas no 67122-13-8 (2-Naphthalenecarbonitrile, 1-amino-4-nitro-)
67122-13-8 structure
Product Name:2-Naphthalenecarbonitrile, 1-amino-4-nitro-
CAS No:67122-13-8
MF:C11H7N3O2
MW:213.192181825638
CID:388137
PubChem ID:12405681
Update Time:2025-04-19
2-Naphthalenecarbonitrile, 1-amino-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarbonitrile, 1-amino-4-nitro-
- 1-amino-4-nitronaphthalene-2-carbonitrile
- DTXSID60496728
- 67122-13-8
-
- Inchi: 1S/C11H7N3O2/c12-6-7-5-10(14(15)16)8-3-1-2-4-9(8)11(7)13/h1-5H,13H2
- InChI Key: OCOQVJJGHJWVBL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C#N)C(=C2C=CC=CC2=1)N)=O
Computed Properties
- Exact Mass: 213.053826475g/mol
- Monoisotopic Mass: 213.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 95.6Ų
2-Naphthalenecarbonitrile, 1-amino-4-nitro- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
67122-13-8 (2-Naphthalenecarbonitrile, 1-amino-4-nitro-) Related Products
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